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Compound of Interest

Compound Name: AC-261066

Cat. No.: B1665382 Get Quote

For laboratory professionals engaged in drug development and scientific research, the proper

handling and disposal of chemical compounds is a critical component of maintaining a safe and

compliant work environment. This guide provides essential safety and logistical information for

the proper disposal of AC-261066, a potent and selective retinoic acid receptor beta2 (RARβ2)

agonist.

Immediate Safety and Handling Protocols
Before proceeding with disposal, it is imperative to handle AC-261066 with the appropriate

safety measures. While some safety data sheets (SDS) indicate that AC-261066 is not

classified as a hazardous substance according to the Globally Harmonized System (GHS), it is

crucial to follow standard laboratory safety practices.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[2] In cases where dust formation is possible,

respiratory protection should be worn.[2]

Handling: Avoid direct contact with skin and eyes.[2] Measures should be taken to prevent the

formation of dust and aerosols.[2] Ensure adequate ventilation in the handling area.[2]

Storage: AC-261066 should be stored in a tightly sealed container in a dry and well-ventilated

area.[2] Recommended storage is at room temperature.[2]

Step-by-Step Disposal Procedures
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The disposal of AC-261066 and its containers must be conducted in accordance with local,

state, and federal regulations. The following steps provide a general guideline based on

available safety data.

Assess the Quantity: The recommended disposal method may vary based on the amount of

waste. Smaller quantities may have different disposal routes than larger amounts.[1]

Waste Collection:

Solid Waste: For solid AC-261066, carefully sweep up the material, avoiding dust

generation, and place it in a suitable, closed container labeled for chemical waste.[2]

Solutions: Unused solutions of AC-261066 should be collected in a sealed, properly

labeled waste container. Do not pour solutions down the drain.[2]

Contaminated Materials: Any materials, such as pipette tips, gloves, or weighing paper,

that have come into contact with AC-261066 should be considered contaminated and

disposed of as chemical waste.

Labeling: Clearly label all waste containers with the name "AC-261066" and any other

identifiers required by your institution's waste management program.

Consult with EHS: Contact your institution's Environmental Health and Safety (EHS)

department to determine the specific disposal protocol. They will provide guidance on the

appropriate waste stream and arrange for pickup and disposal by a licensed chemical waste

contractor.

Packaging for Disposal: For uncleaned packaging, disposal must be conducted according to

official regulations.[1]

Important Consideration: While one safety data sheet suggests that smaller quantities can be

disposed of with household waste, this should be verified with your institution's EHS

department, as regulations can vary significantly.[1] It is generally recommended to treat all

research chemicals as hazardous waste unless explicitly advised otherwise by a qualified

safety professional.

Chemical and Physical Properties of AC-261066
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A summary of the key quantitative data for AC-261066 is provided in the table below for easy

reference.

Property Value Reference

Molecular Formula C₁₇H₂₀FNO₄S [3]

Molecular Weight 353.41 g/mol [3]

CAS Number 870773-76-5 [3]

Purity ≥98% [3]

Solubility
Soluble to 100 mM in DMSO

and ethanol
[3]

Appearance Solid/Powder

Storage Temperature Room Temperature [3]

Disposal Decision Workflow
The following diagram illustrates a logical workflow for making decisions regarding the proper

disposal of AC-261066.
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Caption: Decision workflow for the proper disposal of AC-261066.
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By adhering to these guidelines and consulting with your institution's safety professionals, you

can ensure the safe and compliant disposal of AC-261066, contributing to a secure research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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